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Mebeverine is a musculotropic antispasmodic agent prescribed for the symptomatic relief of
irritable bowel syndrome (IBS) and related gastrointestinal conditions.[1][2] Its therapeutic
action stems from a direct relaxing effect on the smooth muscle of the gastrointestinal tract.[3]
However, for drug development professionals and pharmacokineticists, mebeverine presents a
significant analytical challenge. Following oral administration, the parent drug, an ester, is
rapidly and extensively hydrolyzed by plasma and tissue esterases.[4][5] This first-pass
metabolism cleaves the molecule into its two primary metabolites: veratric acid and mebeverine
alcohol.[6]

This metabolic instability is so profound that the parent mebeverine is often undetectable in
blood or plasma, making direct pharmacokinetic assessment nearly impossible.[4][6]
Consequently, researchers must quantify the primary metabolites to accurately characterize the
drug's absorption, distribution, metabolism, and excretion (ADME) profile.[4][7] This is precisely
the context in which Mebeverine Alcohol D5 emerges as an indispensable analytical tool. As a
stable isotope-labeled (SIL) analog of the primary metabolite, Mebeverine Alcohol D5 serves
as an ideal internal standard for quantitative bioanalysis, particularly using isotope dilution
mass spectrometry (IDMS).[4][8][9] Its five deuterium atoms provide a mass shift detectable by
a mass spectrometer without significantly altering its physicochemical properties, ensuring it
behaves virtually identically to the endogenous (unlabeled) metabolite throughout the analytical
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process.[4] This guide provides a comprehensive overview of the chemical properties,
synthesis, and critical applications of Mebeverine Alcohol D5 for researchers in the
pharmaceutical sciences.

Physicochemical and Structural Properties

The foundational characteristics of Mebeverine Alcohol D5 are summarized below. These
properties are critical for its use as a reference standard in analytical method development.

Property Data Reference(s)

4-((ethyl-d5)(1-(4-
IUPAC Name methoxyphenyl)propan-2- [10][11]

yl)amino)butan-1-ol

CAS Number 2070015-15-3 [9][10][12]
Molecular Formula C16H22DsNO2 [O1[11]
Molecular Weight ~270.42 g/mol [419011]
Appearance White to off-white solid [9]

Internal standard for
Primary Application gquantitative analysis of [418119]
Mebeverine Alcohol

Unlabeled CAS Number 14367-47-6 [9][10]

Synthesis and Analytical Characterization

The targeted placement of the deuterium label is the most critical aspect of the synthesis of
Mebeverine Alcohol D5. The process is designed to introduce the stable isotopes on the ethyl
group, a metabolically stable position, ensuring the label is not lost during biological
processing.

Synthetic Pathway

The synthesis proceeds via a classical nucleophilic substitution (SN2) reaction.[4] The key step
involves the N-alkylation of the secondary amine precursor, 4-(p-methoxyphenylamino)-1-
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butanol, with the deuterated reagent, ethyl-d5 bromide. The secondary amine acts as the
nucleophile, attacking the electrophilic carbon of the ethyl-d5 bromide to form the final product.

[4]
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Caption: Synthetic workflow for Mebeverine Alcohol D5 via SN2 N-alkylation.

Structural Confirmation

Post-synthesis, the identity, purity, and precise location of the deuterium labels are confirmed
using a suite of analytical techniques:

e Mass Spectrometry (MS): Confirms the correct molecular weight (~270.42 Da), showing a +5
Da shift compared to the unlabeled mebeverine alcohol, which validates the successful
incorporation of the five deuterium atoms.[4]
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e 'H NMR (Proton NMR): The spectrum will show a significant reduction or complete
disappearance of signals corresponding to the ethyl group protons, providing strong
evidence of deuteration at that position.[4]

e 2H NMR (Deuterium NMR): This technique directly observes the deuterium nuclei. The
spectrum will exhibit signals exclusively at the chemical shifts corresponding to the
deuterated ethyl group, offering definitive proof of the labeling site and isotopic enrichment.

[4]

Metabolic Pathway of Mebeverine

To appreciate the role of Mebeverine Alcohol D5, one must first understand the metabolic fate
of its parent drug, Mebeverine. As previously stated, Mebeverine undergoes near-
instantaneous hydrolysis. The resulting Mebeverine alcohol is a key circulating metabolite
which is, in turn, further metabolized, primarily to mebeverine acid and desmethyl mebeverine
acid.[4][13] Accurate quantification of these metabolites is essential for a complete
pharmacokinetic picture.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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